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Urea Hydrochloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

Urea hydrochloride (CAS No: 506-89-8) is the salt formed from the reaction of the weak base

urea with the strong acid, hydrochloric acid.[1][2] It is a versatile compound utilized in a range

of industrial and laboratory applications, from a component in fertilizers to a reagent in chemical

synthesis.[3][4][5] This guide provides an in-depth overview of the core physical and chemical

properties of urea hydrochloride, complete with experimental protocols and visual diagrams to

support research and development activities. Spectroscopic studies have shown that the

proton from hydrochloric acid attaches to the carbonyl oxygen of the urea molecule.[6]

Physical Properties
Urea hydrochloride is a white to slightly yellow, odorless crystalline solid.[3][7] It is known to

be hygroscopic, readily absorbing moisture from the air, which necessitates storage in a cool,

dry, and well-ventilated place in a tightly closed container.[3][8][9] The compound is generally

stable under standard temperature and pressure conditions.[3][10]

Table 1: Physical Properties of Urea Hydrochloride
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Property Value References

Molecular Formula CH₅ClN₂O [5][7][11]

Molecular Weight 96.52 g/mol [7]

Appearance
White to slightly yellow

crystalline powder/solid
[3][7][12]

Melting Point 132-135 °C [4][12][13]

Density 1.335 g/mL at 25 °C [4][12][13]

Solubility

Highly soluble in water (8 M at

20 °C). Soluble in ethanol and

methanol.

[3][5][12]

Hygroscopicity
Readily absorbs moisture from

the environment.
[3][9]

Chemical Properties
As the salt of a weak base and a strong acid, urea hydrochloride exhibits acidic properties in

solution.[3] A key chemical behavior is its hydrolysis in aqueous solutions, where it partially

decomposes into urea and hydrochloric acid, establishing an equilibrium.[6]

Table 2: Chemical and Safety Properties of Urea Hydrochloride
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Property Description References

CAS Number 506-89-8 [6][7][9][11][13]

Acidity
The hydrochloric acid

component makes it acidic.
[3]

Stability

Generally stable under

standard conditions. Store in a

cool, dry, well-ventilated area

below 44°C.

[3][14]

Reactivity

Reacts with compounds like

formaldehyde to produce

polymers. Incompatible with

oxidizers.

[3][14]

Decomposition

Hazardous decomposition will

not occur under normal

conditions.

[14]

Hazards

May be corrosive to metals.

Causes skin, eye, and

respiratory irritation. Harmful if

swallowed.

[7][8][10]

Reactivity and Decomposition
Urea hydrochloride's reactivity is notable in polymerization reactions, particularly with

formaldehyde, to form urea-formaldehyde resins.[3] It is incompatible with strong oxidizing

agents.[14] While stable under recommended storage conditions, its decomposition can be

influenced by elevated temperatures. The thermal decomposition of urea itself proceeds

through several stages, forming products such as ammonium cyanate, ammonia, isocyanic

acid, and biuret at increasing temperatures.[15] In aqueous solution, urea's stability is pH-

dependent, being more stable in a pH range of 4-8.[16]

Hydrolysis
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In an aqueous solution, urea hydrochloride undergoes hydrolysis, partially breaking down into

its constituent parts: urea and hydrochloric acid. This equilibrium is a defining characteristic of

its behavior in water.[6]
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Caption: Equilibrium of Urea Hydrochloride Hydrolysis in Water.

Experimental Protocols
Synthesis of Urea Hydrochloride (1:1 Molar Ratio)
This protocol describes a common method for the synthesis of a 1:1 molar salt of urea
hydrochloride.[1]

Materials:

Prilled Urea (CO(NH₂)₂)

Muriatic Acid (31.45% - 32.5% Hydrochloric Acid)

Glass reaction vessel

Stirring apparatus

Procedure:

Add 35 parts of prilled urea to 65 parts of muriatic acid in the reaction vessel at room

temperature.[1]

Stir the mixture continuously. A slight exotherm may be observed.[1]
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For a solid product, the resulting solution can be cooled and the solvent evaporated to yield

white crystalline urea hydrochloride.[6]

The molar ratio of urea to hydrochloric acid can be adjusted to produce different salts, such

as a 2:1 salt.[1]

Reactants
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Caption: Workflow for the Synthesis of Urea Hydrochloride.

Characterization Methods
Detailed structural and property analysis of urea hydrochloride can be performed using

various analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is essential for confirming the

structure of the synthesized compound.[6] Proton (¹H) NMR and Carbon-¹³ (¹³C) NMR can

elucidate the molecular structure, while studies on urea have used proton NMR to

investigate molecular motion in the solid state.[17]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify functional groups. The

IR spectrum of urea shows characteristic peaks for N-H stretching vibrations (3200-3600

cm⁻¹), C=O carbonyl group stretching (~1700 cm⁻¹), and other N-H vibrations (~1600-1650

cm⁻¹).[11][18] These peaks would be expected to shift upon protonation in urea
hydrochloride.

X-ray Crystallography: While detailed crystallographic data for simple urea hydrochloride is

not extensively documented, X-ray crystallography is the definitive method for determining

bond lengths, bond angles, and crystal packing.[6] Studies on urea itself have established its

planar structure and hydrogen bonding patterns in the solid state.[17][19][20][21]

Applications and Logical Relationships
The properties of urea hydrochloride directly inform its applications. Its acidity and ability to

act as a less corrosive alternative to pure HCl make it valuable in various fields.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1581123
https://escholarship.org/content/qt34s6t068/qt34s6t068.pdf
https://webbook.nist.gov/cgi/inchi?ID=C506898&Mask=80
https://docbrown.info/page06/spectra2/urea-ir.htm
https://www.benchchem.com/product/b1581123?utm_src=pdf-body
https://www.benchchem.com/product/b1581123?utm_src=pdf-body
https://www.benchchem.com/product/b1581123?utm_src=pdf-body
https://www.benchchem.com/product/b1581123
https://escholarship.org/content/qt34s6t068/qt34s6t068.pdf
https://www.researchgate.net/publication/277819528_THE_CRYSTAL_STRUCTURE_OF_UREA_AND_THE_MOLECULAR_SYMMETRY_OF_THIOUREA
https://pmc.ncbi.nlm.nih.gov/articles/PMC4937779/
https://next-gen.materialsproject.org/materials/mp-23778
https://www.benchchem.com/product/b1581123?utm_src=pdf-body
https://www.benchchem.com/product/b1581123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Properties

Applications

Acidity

Metal Cleaning

dissolves scale

High Solubility

FertilizersChemical Synthesis
(Plastics, Resins)

Reactivity with
Formaldehyde

Drilling Muds

Nitrogen Content

nutrient source

Reduced Corrosion
(vs. HCl)

Pharmaceuticals

Click to download full resolution via product page

Caption: Relationship between Properties and Applications of Urea Hydrochloride.

Key Applications Include:

Agriculture: It serves as a component in nitrogen-rich fertilizers.[3][5]

Chemical Synthesis: It is a precursor for synthesizing plastics, resins (especially with

formaldehyde), pesticides, and pharmaceuticals.[3][4]

Industrial Cleaning: Used as a less corrosive alternative to hydrochloric acid for dissolving

calcium scales and hard water deposits.[1][3]

Oil & Gas: Employed in drilling mud formulations.[3]

Other Industries: Used in tanning and leather processing and to adjust porosity in

construction materials.[3]
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Safety and Handling
Urea hydrochloride is an irritant and can cause serious eye injury.[7][14] Inhalation may lead

to respiratory irritation, coughing, and shortness of breath.[7][8] It is harmful if swallowed.[7][22]

Handling Precautions:

Use in a well-ventilated area.[8][14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and protective clothing.[8][10][14]

Avoid breathing dust or vapors.[8]

Wash hands thoroughly after handling.[8][14]

Store in a tightly closed container in a cool, dry place, isolated from incompatible substances

like oxidizers.[8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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